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Compound of Interest

Compound Name: ((Difluoromethyl)sulfonyl)benzene

Cat. No.: B045312 Get Quote

An In-depth Technical Guide to the Physical Properties of ((Difluoromethyl)sulfonyl)benzene

Introduction
((Difluoromethyl)sulfonyl)benzene, also known as Difluoromethyl Phenyl Sulfone, is a

significant organofluorine compound with the chemical formula C₇H₆F₂O₂S and CAS Number

1535-65-5.[1][2][3] This compound has garnered considerable attention within the scientific

community, particularly in the fields of medicinal chemistry and materials science. Its utility

stems from the unique electronic properties conferred by the difluoromethyl group, making it a

valuable reagent for introducing the difluoromethyl moiety into other molecules—a common

strategy in drug design to enhance metabolic stability, lipophilicity, and bioavailability.[4] This

guide provides a comprehensive overview of the core physical properties of

((difluoromethyl)sulfonyl)benzene, offering field-proven insights and detailed experimental

protocols for their determination, tailored for researchers, scientists, and drug development

professionals.

Core Physical Properties: A Quantitative Overview
The physical characteristics of a compound are fundamental to its handling, purification, and

application in synthetic protocols. For ((difluoromethyl)sulfonyl)benzene, these properties

dictate its behavior in various solvents and reaction conditions.
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Property Value Source(s)

Molecular Weight 192.18 g/mol [1][3]

Appearance
Colorless to pale yellow liquid

or solid
[2][5]

Melting Point 24-25 °C [1][3]

Boiling Point
289.547 °C at 760 mmHg;

115-120 °C at 7 Torr
[1][3]

Density 1.348 g/cm³ [1][3]

Refractive Index 1.5000 [1][3]

Flash Point 128 °C (262.4 °F) [1][5]

Solubility

Soluble in water and

chloroform; Slightly soluble in

methanol.

[1][3]

Storage
Store under inert gas (Nitrogen

or Argon) at 2–8 °C.
[1][3][5]

Expert Analysis of Physical Properties
The quantitative data presented above provides a snapshot of the compound's physical nature.

A deeper understanding of these properties is crucial for its effective application.

Melting and Boiling Points: The melting point of 24-25 °C indicates that

((difluoromethyl)sulfonyl)benzene can exist as either a low-melting solid or a liquid at

ambient laboratory temperatures.[1][3] This necessitates careful handling and storage. The

high boiling point at atmospheric pressure suggests that it has low volatility, which is

advantageous for reactions conducted at elevated temperatures.[1] However, for purification,

vacuum distillation is preferable to prevent potential thermal decomposition.

Solubility Profile: The reported solubility in both polar (water, methanol) and non-polar

(chloroform) solvents is noteworthy.[1][3] The polar sulfonyl group (SO₂) contributes to its

miscibility with polar solvents, while the phenyl ring provides non-polar character, allowing for
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dissolution in solvents like chloroform. This versatile solubility is a key attribute for its use in a

wide range of reaction media. The principle of "like dissolves like" is a guiding factor here;

the molecule possesses both polar and non-polar regions, enabling this broad solubility.[6]

Density and Refractive Index: With a density of 1.348 g/cm³, it is denser than water.[1] This is

an important consideration for aqueous workups, as it will form the lower layer. The refractive

index is a useful parameter for quick purity checks of liquid samples.

Experimental Protocols for Property Determination
The following protocols are self-validating systems for the accurate determination of the key

physical properties of ((difluoromethyl)sulfonyl)benzene.

Melting Point Determination
The melting point is a critical indicator of purity.[7] Pure crystalline compounds exhibit a sharp

melting range of 0.5-1.0°C, whereas impurities typically depress the melting point and broaden

the range.[7]

Methodology: Thiele Tube Method

Sample Preparation: Finely powder a small amount of solid

((difluoromethyl)sulfonyl)benzene.[7] Pack the powder into a capillary tube to a height of

1-2 mm by tapping the sealed end on a hard surface.[8][9]

Apparatus Setup: Attach the capillary tube to a calibrated thermometer using a rubber band,

ensuring the sample is level with the thermometer bulb.[7]

Heating: Suspend the thermometer and capillary tube in a Thiele tube containing a high-

boiling point liquid like mineral oil.[7]

Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner to ensure

uniform heating via convection.[7] The heating rate should be slow, approximately 1-2°C per

minute, as the temperature approaches the expected melting point.[7]

Data Recording: Record the temperature at which the first drop of liquid appears (T1) and

the temperature at which the entire sample becomes a clear liquid (T2). The melting point

range is T1-T2.[10]
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination
Due to the high boiling point, the Thiele tube method is also suitable for determining the boiling

point of small quantities.[11]

Methodology: Capillary Inversion Method

Sample Preparation: Fill a small test tube or fusion tube with 0.5-1 mL of liquid

((difluoromethyl)sulfonyl)benzene.

Capillary Insertion: Place a melting point capillary tube, sealed at one end, into the liquid with

the open end down.[12]

Apparatus Setup: Attach the tube to a thermometer and suspend it in a Thiele tube as

described for melting point determination.

Heating: Heat the Thiele tube's side arm. As the temperature rises, air trapped in the

capillary tube will be expelled.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tube. At this point, remove the heat.

Data Recording: The liquid will begin to cool. The boiling point is the temperature at which

the bubble stream stops and the liquid is drawn back into the capillary tube.[11][12] This is

the point where the external pressure equals the vapor pressure of the liquid.[12]

Prepare Sample
(Liquid in Tube with Inverted Capillary)

Setup Apparatus
(Attach to Thermometer in Thiele Tube)

Heat Sample
(Until a rapid stream of bubbles emerges)

Cool and Observe
(Liquid enters capillary)

Record Temperature
(Boiling Point)
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Caption: Workflow for Boiling Point Determination.

Solubility Determination
A qualitative assessment of solubility is often the first step in designing a reaction or purification

protocol.

Methodology: Small-Scale Test Tube Method

Initial Test: Place approximately 10-20 mg of ((difluoromethyl)sulfonyl)benzene into a

small test tube.

Solvent Addition: Add the chosen solvent (e.g., water, methanol, chloroform) dropwise, up to

about 1 mL.[13]

Observation: After each addition, vigorously shake the tube and observe if the compound

dissolves completely.[13]

Classification:

Soluble: If the compound dissolves completely.

Slightly Soluble: If a portion of the compound dissolves.

Insoluble: If the compound does not visibly dissolve.

Acid/Base Test (if applicable): For compounds with unknown properties, subsequent tests in

5% HCl and 5% NaOH can indicate the presence of basic or acidic functional groups,

respectively.[14]
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Caption: Logical workflow for qualitative solubility testing.
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Spectroscopic and Spectrometric Characterization
While physical properties define the bulk behavior of a compound, spectroscopic techniques

provide insight into its molecular structure, which is the ultimate determinant of these

properties.

Analytical Workflow
A combination of techniques is essential for unambiguous structure elucidation and purity

confirmation.[15]

((Difluoromethyl)sulfonyl)benzene Sample
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(¹H, ¹³C, ¹⁹F)
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- Detailed Structure

Combined Spectroscopic Data

Confirmed Structure & Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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